Cas no 1368952-56-0 (1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine)

• Product Name: 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine
• CAS No: 1368952-56-0
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6043694
• PubChem ID: 82492389
• Update Time: 2025-07-20

1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine
• EN300-1839640
• 1368952-56-0
• [1-(4-fluoro-3-methylphenyl)cyclopentyl]methanamine

• Inchi： 1S/C13H18FN/c1-10-8-11(4-5-12(10)14)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： DAUSSYNLQDFERW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1(CN)CCCC1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine (CAS No. 1368952-56-0)

1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine (CAS No. 1368952-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclopentylmethanamine core substituted with a 4-fluoro-3-methylphenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other amine-based pharmacophores.

The growing demand for novel fluorinated compounds in medicinal chemistry has propelled interest in 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine. Fluorination is a key strategy in modern drug design, as it enhances metabolic stability and bioavailability. This compound’s fluoro-methylphenyl moiety aligns with current trends in optimizing drug candidates for improved pharmacokinetics. Additionally, its cyclopentylmethanamine scaffold is frequently explored in the context of G-protein-coupled receptor (GPCR) modulation, a hot topic in neurodegenerative disease research.

In recent years, the scientific community has focused on sustainable synthesis methods for complex amines like 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine. Questions such as "How to improve the yield of fluorinated cyclopentylamine derivatives?" or "What are the latest catalytic approaches for aryl-cyclopentyl coupling?" reflect the practical challenges addressed in contemporary studies. Innovations in green chemistry and catalytic hydrogenation have been applied to streamline its production, reducing reliance on hazardous reagents.

From an analytical perspective, CAS No. 1368952-56-0 is characterized using advanced techniques like nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). These methods confirm the compound’s purity and structural integrity, which are critical for its use in high-throughput screening (HTS) platforms. The rise of AI-driven drug discovery has further amplified interest in such building blocks, as they serve as inputs for machine learning-based molecular design.

The versatility of 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine extends to material science, where its rigid cyclic structure is investigated for polymeric applications. For instance, researchers are exploring its incorporation into high-performance polymers with enhanced thermal stability. This interdisciplinary relevance underscores why queries like "Fluorinated cyclopentylamine derivatives in material science" are trending in academic databases.

Safety and regulatory compliance are paramount when handling CAS No. 1368952-56-0. While not classified as hazardous, proper storage under inert conditions is recommended to maintain stability. The compound’s structure-activity relationship (SAR) data is frequently updated in repositories like PubChem and Reaxys, aiding researchers in making informed decisions.

In summary, 1-(4-fluoro-3-methylphenyl)cyclopentylmethanamine represents a convergence of medicinal chemistry, synthetic innovation, and material science. Its fluorinated aromatic and cyclopentylamine features make it a compelling subject for ongoing research, particularly in CNS therapeutics and catalysis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation drug and material development.